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Compound of Interest

Compound Name: PF-06380101

Cat. No.: B609976 Get Quote

PF-06380101 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

solubility of PF-06380101.

Troubleshooting Guide
Q1: I am having trouble dissolving PF-06380101 powder. What should I do?

A1: PF-06380101 is a hydrophobic molecule and can be challenging to dissolve directly in

aqueous solutions. Here are some initial troubleshooting steps:

Choice of Solvent: The recommended solvent for creating a stock solution is Dimethyl

Sulfoxide (DMSO). PF-06380101 is soluble in DMSO at concentrations of ≥ 65 mg/mL (87.48

mM).[1] For best results, use newly opened, anhydrous DMSO as hygroscopic DMSO can

negatively impact solubility.[1]

Assisted Dissolution: If you observe precipitation or phase separation, gentle heating and/or

sonication can aid in dissolution.[1] Be cautious with heating to avoid degradation of the

compound.

Freshness of Stock Solutions: Once prepared, it is recommended to aliquot and store stock

solutions to prevent inactivation from repeated freeze-thaw cycles.[1]
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Q2: My PF-06380101 precipitates when I dilute my DMSO stock solution into an aqueous

buffer for my in vitro assay. How can I prevent this?

A2: This is a common issue when diluting a DMSO stock of a hydrophobic compound into an

aqueous medium. Here are some strategies to overcome this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer

is as low as possible while maintaining the solubility of PF-06380101. High concentrations of

DMSO can be toxic to cells.

Use of Surfactants: Incorporating a biocompatible surfactant, such as Tween-80, in your final

formulation can help to maintain the solubility of PF-06380101 in aqueous solutions.

Stepwise Dilution: Instead of a single large dilution, try a stepwise dilution of your DMSO

stock into the aqueous buffer. This can sometimes prevent the compound from crashing out

of solution.

Q3: I need to prepare a formulation of PF-06380101 for in vivo animal studies. What are the

recommended formulations?

A3: Several formulations have been described for in vivo administration of PF-06380101. The

choice of formulation will depend on the route of administration and the desired concentration.

For a Clear Solution: A formulation consisting of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline can achieve a solubility of ≥ 2.5 mg/mL.[1]

For a Suspended Solution: A mixture of 10% DMSO and 90% (20% SBE-β-CD in Saline) can

yield a suspended solution at 2.5 mg/mL, which may require sonication.[1] This type of

formulation can be suitable for oral and intraperitoneal injections.[1]

Corn Oil Formulation: A clear solution can also be obtained by dissolving PF-06380101 in a

vehicle of 10% DMSO and 90% Corn Oil, achieving a solubility of ≥ 2.5 mg/mL.[1]

Frequently Asked Questions (FAQs)
Q4: What is PF-06380101?
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A4: PF-06380101, also known as Aur0101, is a potent auristatin microtubule inhibitor and a

cytotoxic analogue of Dolastatin 10.[1][2] It is frequently used as a payload in the development

of Antibody-Drug Conjugates (ADCs) for targeted cancer therapy.[3][4]

Q5: What is the mechanism of action of PF-06380101?

A5: As a microtubule inhibitor, PF-06380101 disrupts microtubule dynamics within the cell.[3]

This leads to cell-cycle arrest and ultimately apoptosis (programmed cell death) in actively

dividing cells.[3] When used as an ADC payload, it is designed to be released inside target

cancer cells, minimizing systemic toxicity.[4]

Q6: What are the storage conditions for PF-06380101?

A6:

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Quantitative Data Summary
Table 1: Solubility of PF-06380101 in Various Solvents

Solvent Concentration

DMSO ≥ 65 mg/mL (87.48 mM)[1]

Table 2: In Vivo Formulation Examples for PF-06380101

Formulation Composition Solubility Solution Appearance

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (3.36 mM)[1] Clear solution[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (3.36 mM)[1]

Suspended solution (requires

sonication)[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (3.36 mM)[1] Clear solution[1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM PF-06380101 Stock Solution in DMSO

Weigh the required amount of PF-06380101 powder (Molecular Weight: 743.01 g/mol ).

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, to prepare 1 mL of a 10 mM stock solution, dissolve 7.43 mg of PF-06380101 in 1

mL of DMSO.

If necessary, gently warm the solution or sonicate until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

Protocol 2: Preparation of an In Vivo Formulation (Clear Solution)

This protocol is for preparing a 1 mL working solution with a final concentration of 2.5 mg/mL.

Prepare a 25 mg/mL stock solution of PF-06380101 in DMSO.

In a sterile tube, add 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is homogenous.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL and mix thoroughly.[1]
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Caption: Mechanism of action of PF-06380101 as an ADC payload.
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Caption: General workflow for preparing PF-06380101 solutions.
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Caption: Troubleshooting logic for PF-06380101 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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